Cas no 2454173-17-0 (3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole)
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole
-
- Inchi: 1S/C8H9Br2N3O3/c9-7-6(13(14)15)8(10)12(11-7)5-3-1-2-4-16-5/h5H,1-4H2
- InChI Key: YZMGZXWGISCLFU-UHFFFAOYSA-N
- SMILES: N1(C2OCCCC2)C(Br)=C([N+]([O-])=O)C(Br)=N1
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1292817-50mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 50mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292817-100mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 100mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292817-250mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 250mg |
$890 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292817-500mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 500mg |
$1440 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292817-1g |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292817-25mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 25mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292817-25mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 25mg |
$240 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1292817-50mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 50mg |
$340 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1292817-500mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 500mg |
$1440 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1292817-100mg |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole |
2454173-17-0 | 95% | 100mg |
$555 | 2025-02-20 |
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole
Comprehensive Overview of 3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole (CAS No. 2454173-17-0)
3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-pyrazole (CAS No. 2454173-17-0) is a structurally complex heterocyclic compound featuring a pyrazole core substituted with two bromine atoms at the 3 and 5 positions, a nitro group at the 4 position, and a tetrahydro-pyran ring at the 1-position. This unique molecular architecture combines multiple functional groups that influence its physicochemical properties and potential applications in pharmaceutical and materials science research.
The pyrazole scaffold has long been recognized for its biological activity in drug discovery programs. The presence of two bromine atoms introduces significant electron-withdrawing effects through both inductive and resonance mechanisms, while the nitro group enhances the molecule's polarity and redox reactivity. The tetrahydro-pyran ring, a six-membered oxygen-containing cyclic ether, provides additional steric bulk and hydrophobicity to the structure.
Recent studies in medicinal chemistry have highlighted the importance of nitro-substituted pyrazoles as precursors for bioactive molecules. The nitro functionality can undergo reduction to amino groups under physiological conditions, potentially enabling prodrug strategies for targeted drug delivery systems. This characteristic aligns with emerging trends in precision medicine where controlled activation of therapeutic agents is critical.
The combination of brominated pyrazoles with oxygen-containing heterocycles like tetrahydro-pyran rings has shown promise in the development of novel anti-inflammatory agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that similar structural motifs exhibited improved metabolic stability compared to traditional pyrazole derivatives through enhanced resistance to cytochrome P450-mediated oxidation.
In materials science applications, compounds containing both nitro groups and oxygenated heterocycles have been explored for their electrochemical properties. The nitro group's strong electron-withdrawing nature combined with the tetrahydro-pyran ring's electron-donating characteristics creates an asymmetric charge distribution that may be useful in designing organic semiconductors or nonlinear optical materials.
Synthetic approaches to this compound typically involve multi-step processes starting from substituted pyrazoles. The introduction of bromine atoms requires careful control of reaction conditions to prevent over-bromination or degradation of sensitive functional groups. Modern synthetic methods often employ transition metal-catalyzed cross-coupling reactions for precise substitution patterns.
Structural characterization techniques such as NMR spectroscopy and X-ray crystallography have confirmed the expected geometry of this compound. The tetrahydro-pyran ring adopts a chair conformation with equatorial orientation of substituents, while the pyrazole ring maintains its characteristic planar structure due to conjugation between nitrogen atoms and adjacent double bonds.
In computational chemistry studies, density functional theory (DFT) calculations have revealed that the electronic properties of this molecule are significantly influenced by the spatial arrangement of substituents. The bromine atoms create localized electron density depletion zones that affect intermolecular interactions with biological targets or host matrices in material applications.
The solubility profile of this compound is dictated by its mixed hydrophilic/hydrophobic character. While the nitrate group contributes to water solubility through hydrogen bonding capabilities, the brominated aromatic system provides lipophilic characteristics essential for membrane permeability in biological systems or compatibility with organic solvent-based processes.
Thermal stability analysis shows that this compound decomposes at temperatures above 200°C through sequential loss of volatile components including NO₂ groups and hydrogen halides. This behavior must be considered when designing processing conditions for pharmaceutical formulations or material synthesis protocols.
Ongoing research continues to explore new applications for this class of compounds through combinatorial chemistry approaches and high-throughput screening methods. Recent advances in machine learning algorithms applied to chemical space exploration are accelerating the identification of novel derivatives with optimized properties.
In conclusion, 3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-pyrazole represents an intriguing platform for further chemical modification due to its versatile substitution pattern and tunable physicochemical properties across multiple scientific disciplines.
2454173-17-0 (3,5-Dibromo-4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)